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Compound of Interest

Compound Name: 1,4-Dichloro-2,5-dinitrobenzene

CAS No.: 17488-25-4

Cat. No.: B099474 Get Quote

1,4-Dichloro-2,5-dinitrobenzene (CAS No. 17488-25-4) is a dichlorinated and dinitrated

aromatic compound.[1][2][3][4][5][6] Its molecular structure, featuring two electron-withdrawing

nitro groups and two reactive chlorine atoms, makes it a highly valuable intermediate in

advanced organic synthesis.[2] Specifically, the nitro groups significantly lower the electron

density of the benzene ring, activating the chlorine atoms for nucleophilic aromatic substitution

(SNAr) reactions.[2] This reactivity allows for the systematic and controlled displacement of the

chlorine atoms by a variety of nucleophiles, a critical process in the synthesis of complex, multi-

functional molecules and active pharmaceutical ingredients (APIs).[2]

However, the same chemical properties that make this compound a useful synthetic building

block also impart significant health and environmental hazards. This guide offers a detailed

examination of its safety profile, intended for researchers, chemists, and drug development

professionals who handle this or structurally similar compounds. It synthesizes available data to

provide a comprehensive understanding of the associated risks and the necessary protocols

for its safe use, storage, and disposal.

It is critical to note that publicly available safety and toxicological data specifically for 1,4-
Dichloro-2,5-dinitrobenzene (CAS 17488-25-4) is limited. Therefore, this guide supplements

the available information with data from closely related and well-studied isomers, such as 1-

Chloro-2,4-dinitrobenzene (CAS 97-00-7) and 1,4-Dichloro-2-nitrobenzene (CAS 89-61-2). This

approach is taken due to the structural similarities and the likelihood of a comparable hazard
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profile. Any data not explicitly linked to CAS 17488-25-4 will be clearly identified to ensure

scientific transparency.

PART 1: Hazard Identification and Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating the hazards of chemical products. While a

specific, comprehensive GHS classification for 1,4-Dichloro-2,5-dinitrobenzene is not

consistently available across all databases, a hazard profile can be constructed based on the

known risks of its isomers, which are classified as highly toxic and environmentally hazardous.

Based on data for dinitrochlorobenzene and dichloronitrobenzene isomers, the compound is

anticipated to be classified as:

Acutely Toxic (Oral, Dermal, Inhalation): Toxic or fatal if swallowed, in contact with skin, or if

inhaled.[7][8]

Skin Corrosion/Irritation: Causes skin irritation.[7][8]

Serious Eye Damage/Irritation: Causes serious eye damage or burns.[7][8]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure.[7][8] Key target organs identified for related compounds

include the liver, kidneys, blood, and nervous system.[7]

Hazardous to the Aquatic Environment (Acute and Chronic): Very toxic to aquatic life with

long-lasting effects.[7][8]

The following diagram illustrates the core hazard communication elements that should be

anticipated on a label for this chemical, based on the profiles of its isomers.
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Hazard Pictograms

Label Elements

Acute Toxicity
(Fatal or Toxic)

Specific Target
Organ Toxicity

Serious Eye Damage

Hazardous to the
Aquatic Environment

Signal Word Danger

Hazard Statements

H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled
H318: Causes serious eye damage
H373: May cause damage to organs through prolonged or repeated exposure
H410: Very toxic to aquatic life with long lasting effects

Click to download full resolution via product page

GHS Hazard Communication for Dinitrochlorobenzene Isomers

PART 2: Toxicological Profile and Health Effects
The primary routes of occupational exposure to 1,4-Dichloro-2,5-dinitrobenzene are

inhalation of dust particles and dermal contact.[9] Ingestion is a less common but potentially

severe route of exposure. The substance is readily absorbed through the skin.[10]
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Acute Effects
Inhalation: Inhaling dust can be toxic and is extremely destructive to the tissues of the

mucous membranes and upper respiratory tract.[7]

Skin Contact: Toxic if absorbed through the skin.[7] Direct contact causes skin burns and

irritation.[7]

Eye Contact: Causes severe eye burns and potentially irreversible damage.[7][8]

Ingestion: Toxic if swallowed.[7] Symptoms can include a burning sensation, nausea,

weakness, dizziness, and labored breathing.[7] A key systemic effect of nitroaromatic

compounds is methemoglobinemia, a condition where the blood's ability to carry oxygen is

reduced, leading to cyanosis (blue lips, fingernails, and skin).[10]

Chronic and Long-Term Effects
Specific Target Organ Toxicity: Prolonged or repeated exposure may cause damage to

organs.[7][8] Studies on analogous compounds have identified the liver, kidneys, blood, and

testes as target organs.[7][9] Effects observed in animal studies include increased liver

weight, hepatocellular hypertrophy, and testicular damage.[9]

Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified the

related compound 1,4-Dichloro-2-nitrobenzene as "Possibly carcinogenic to humans" (Group

2B) based on sufficient evidence in animal studies.[10] This compound is also listed under

California's Proposition 65 as a chemical known to cause cancer.[10] Given the structural

similarities, a carcinogenic potential for 1,4-Dichloro-2,5-dinitrobenzene should be

assumed.

Genotoxicity: Some in-vitro studies on related isomers have shown potential for genotoxicity

(damage to genetic material), although results can be inconsistent.[9][10]

PART 3: Emergency Procedures
A rapid and informed response is critical in the event of an exposure or accidental release. All

personnel handling this compound must be thoroughly familiar with these protocols.
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First-Aid Measures
The immediate priority is to remove the victim from the source of exposure and seek

professional medical attention without delay.

Step-by-Step First-Aid Protocols:

Inhalation:

Immediately move the person to fresh air.

If breathing is difficult or has stopped, trained personnel should provide artificial

respiration.

Consult a physician immediately.[7]

Skin Contact:

Immediately begin washing the affected area with soap and plenty of water while removing

all contaminated clothing and shoes.

Take the victim to a hospital without delay.[7]

Contaminated clothing must be washed thoroughly before reuse.[8]

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.

Remove contact lenses if present and easy to do.

Continue rinsing the eyes during transport to the hospital.[7]

Immediate medical attention from a physician is required.[7][8]

Ingestion:

DO NOT induce vomiting.
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If the person is conscious, rinse their mouth with water.[7]

Never give anything by mouth to an unconscious person.[7]

Immediately call a poison control center or a doctor.[7][8]

Fire and Explosion Hazard Data
While classified as a combustible solid, 1,4-Dichloro-2,5-dinitrobenzene does not ignite

readily. However, finely dispersed dust can form explosive mixtures in the air.[11]

Flammability Parameter Value

Flash Point > 110 °C / > 230 °F (Data for isomer)

Autoignition Temperature 485 °C / 905 °F (Data for isomer)

Explosive Limits Not available. Dust explosion is a risk.

Firefighting Protocol:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[7]

Specific Hazards: During a fire, irritating and highly toxic gases are generated, including

carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride gas.[12] Containers

may explode when heated.

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective chemical-resistant gear.[7][13]

Special Procedures: Prevent fire-extinguishing water from contaminating surface water or

the ground water system.[13]

Accidental Release Measures
Personal Precautions:

Evacuate personnel to a safe area.
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Ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles or a face shield, and respiratory protection.[7]

Avoid breathing dust and prevent contact with skin and eyes.[7]

Eliminate all ignition sources.

Environmental Precautions:

Prevent the product from entering drains, sewers, or waterways.[7] Discharge into the

environment must be avoided.[7]

Containment and Cleanup:

Carefully sweep up or shovel the spilled material into a suitable, closed, and labeled

container for disposal.

Avoid creating dust. If appropriate, moisten the material first to prevent dusting.

Clean the spill area thoroughly with soap and water.

PART 4: Handling, Storage, and Disposal
Proactive safety measures during routine handling and storage are essential to minimize the

risk of exposure.

Safe Handling and Storage Workflow
The following diagram illustrates a logical workflow for the safe handling and storage of 1,4-
Dichloro-2,5-dinitrobenzene.
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Preparation & Engineering Controls

Handling Protocol

Storage & Waste
Post-Handling

Verify Engineering Controls
Fume Hood: Operational
Eyewash/Shower: Accessible
Ventilation: Adequate

Don Personal Protective Equipment (PPE)

Nitrile Gloves
Chemical Safety Goggles
Face Shield (if needed)
Lab Coat
Respiratory Protection (if dust is likely)

Chemical Handling

Work within fume hood
Avoid dust formation
Use non-sparking tools
Keep container tightly closed when not in use

Weighing
Perform in a ventilated enclosure
Clean balance and spatula immediately after use

 if needed

Storage

Cool, dry, well-ventilated area
Tightly closed container
Segregate from incompatible materials
(e.g., strong bases, oxidizers)

Decontamination
Clean work surfaces
Wash hands thoroughly

 after completion

 after completion

Waste Disposal
Collect in a labeled, sealed container
Dispose as hazardous waste via approved channels
Do not mix with other waste streams

 as generated

Doff PPE
Remove gloves and dispose
Remove lab coat and goggles

Click to download full resolution via product page

Workflow for Safe Handling and Storage
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Key Practices:

Ventilation: Always handle this chemical in a well-ventilated area, preferably inside a

chemical fume hood.[7]

Personal Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly

after handling.[8]

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[7][14][15] Keep away from heat, sparks, and open flames.

Disposal: Dispose of contents and containers to an approved waste disposal plant in

accordance with local, regional, and national regulations.[7][12][14] This material is

considered hazardous waste due to its toxicity.[8]

PART 5: Physical, Chemical, and Reactivity Data
Understanding the physical and chemical properties of 1,4-Dichloro-2,5-dinitrobenzene is

essential for its safe handling and for predicting its behavior under various conditions.

Physical and Chemical Properties
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Property Value Source

CAS Number 17488-25-4 [1][16]

Molecular Formula C₆H₂Cl₂N₂O₄ [1][16]

Molecular Weight 237.00 g/mol [16]

Appearance
Pale yellow crystalline solid

(anticipated)
Data for isomers

Odor Almond-like (Data for isomers)

Melting Point Not available

Boiling Point Not available

Solubility
Low water solubility

(anticipated)
[12][13][15][17]

log Pow
2.87 (Data for 1,4-dichloro-2-

nitrobenzene)

Stability and Reactivity
Chemical Stability: The compound is stable under recommended storage conditions.[8]

Conditions to Avoid: Avoid heat, flames, sparks, dust formation, and exposure to moisture.[8]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and some

metals.[12][14][15] Reaction with hydrazine can be violent.

Hazardous Decomposition Products: Thermal decomposition can produce toxic and

corrosive gases, including carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen

chloride gas.[12]
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Toxicological Summary for: 1,4-Dichlorobenzene. Minnesota Department of Health. [Link]

1,4-dichloro-2,5-dinitrobenzene Product Information. HuanChem. [Link]

CAS NO. 17488-25-4 | 1,4-Dichloro-2,5-dinitrobenzene. Local Pharma Guide. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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